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Compound of Interest

Compound Name: 2-aminoethyl Acetate

Cat. No.: B1595491 Get Quote

Disclaimer: Direct research on the specific biological activities of 2-aminoethyl acetate is

limited in publicly available scientific literature. The primary role of this compound is as a

versatile synthetic intermediate in organic chemistry. This guide provides a comprehensive

overview of its chemical properties and explores the putative biological relevance by examining

the well-documented activities of its hydrolysis products—ethanolamine and acetate—and

related compounds. The information is intended for researchers, scientists, and drug

development professionals.

Introduction to 2-Aminoethyl Acetate
2-Aminoethyl acetate, also known as O-acetylethanolamine, is an organic compound

featuring both a primary amine (-NH₂) and an ester (-OCOCH₃) functional group, connected by

an ethyl bridge.[1] This bifunctional nature makes it a valuable building block in the synthesis of

more complex molecules, including heterocyclic compounds that are often the core of

pharmaceutical agents.[1] While it has been identified in organisms like Lens culinaris (lentil)

and Vicia faba (fava bean), its endogenous biological functions, if any, are not well

characterized.[2]

In a biological environment, it is highly probable that 2-aminoethyl acetate would be subject to

hydrolysis by esterase enzymes, breaking it down into ethanolamine and acetic acid (acetate).

Therefore, understanding the biological activities of these two metabolites is crucial for

predicting the potential physiological effects of 2-aminoethyl acetate.
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Chemical and Physical Properties
A summary of the key chemical and physical properties of 2-aminoethyl acetate is presented

in Table 1. This data is essential for its handling, formulation, and use in experimental settings.

Property Value Reference(s)

Chemical Formula C₄H₉NO₂ [2][3]

Molecular Weight 103.12 g/mol [2][3]

CAS Number 1854-30-4 [2][3]

IUPAC Name 2-aminoethyl acetate [2]

Synonyms
O-Acetylethanolamine, 2-

Acetoxyethylamine
[2][3]

Melting Point 131 °C [3]

Boiling Point 160-161 °C (at 4 Torr) [3]

pKa 8.30 ± 0.10 (Predicted) [3]

SMILES CC(=O)OCCN [2]

Role in Chemical Synthesis
The primary application of 2-aminoethyl acetate is in organic synthesis. Its dual functionality

allows it to serve as a precursor for a wide range of more complex molecules.[1]
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Figure 1: Synthetic utility of 2-aminoethyl acetate.

Experimental Protocol Example: Synthesis of Heterocyclic Compounds While specific protocols

for a single, key experiment are not available due to the lack of focused research, a general

approach for its use can be described. For instance, in the synthesis of certain nitrogen-

containing heterocycles, the primary amine of 2-aminoethyl acetate can act as a nucleophile,

attacking an electrophilic center of another reactant to initiate cyclization. The ester group might

be retained in the final product or hydrolyzed in a subsequent step.[1]

Putative Biological Relevance via Hydrolysis
The ester linkage in 2-aminoethyl acetate is susceptible to hydrolysis, especially in the

presence of esterase enzymes common in biological systems. This reaction yields

ethanolamine and acetate, both of which are biologically active molecules with well-defined

roles and signaling pathways.
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Figure 2: Enzymatic hydrolysis of 2-aminoethyl acetate.

Ethanolamine is an essential molecule in human physiology, primarily obtained from the diet.[4]

It serves as a crucial precursor for the synthesis of phosphatidylethanolamine (PE), the second

most abundant phospholipid in mammalian cell membranes.[4][5]

Key Roles of Ethanolamine and Phosphatidylethanolamine (PE):

Membrane Structure: PE is integral to the structural integrity and fluidity of cellular

membranes, particularly the inner mitochondrial membrane.[6][7]

Cell Growth: Ethanolamine acts as a growth factor, stimulating the proliferation of

mammalian cells in culture by promoting the synthesis of phospholipids.[4]

Autophagy: PE plays a key role in the initiation of autophagy, a cellular process for degrading

and recycling cellular components.[4][6]

Membrane Dynamics: Due to the small size of its headgroup, PE can induce membrane

curvature, which is important for processes like membrane fusion and fission.[4][6]
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Protein Folding: It functions as a lipid chaperone, assisting in the proper folding of certain

membrane proteins.[4][5]

Acetate is a short-chain fatty acid that plays a central role in metabolism and cellular signaling.

[8] It can be utilized as an energy source or as a substrate for lipid synthesis and protein

acetylation.[8] Acetate exerts its effects through at least two major signaling pathways.[9][10]
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Figure 3: Major signaling pathways of acetate.
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Acetate Signaling Pathways:

G-Protein Signaling Branch: Acetate can act as a ligand for G-protein coupled receptors like

Free Fatty Acid Receptor 2 and 3 (FFAR2/3). This pathway is particularly active in immune

cells and can modulate inflammatory responses through downstream effectors like PLC and

cAMP.[9][10]

Acetyl-CoA Signaling Branch: In virtually all cell types, acetate is converted to acetyl-CoA by

the enzyme ACSS2. Acetyl-CoA is a central metabolic intermediate and the donor for

acetylation of proteins, including histones, which plays a critical role in regulating gene

expression and enzyme activity.[8][9][10] This branch is also linked to the activation of AMPK

kinase cascades, which regulate cellular energy homeostasis.[9]

Biological Activities of Related Compounds
While data on 2-aminoethyl acetate is scarce, research on polymers and derivatives provides

some insights into the potential applications of this chemical scaffold.
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Compound/Material
Observed Biological
Activities / Properties

Reference(s)

Poly(2-aminoethyl

methacrylate) (PAEMA)

A cationic polymer scaffold.

When modified to create a

balanced mixed-charge

(polyampholyte) surface, it

exhibits improved blood

compatibility by preventing

coagulation and complement

activation, similar to

zwitterionic materials. This

makes it a candidate for

biomedical coatings.

[11]

N-(2-acyloxy...)-N-(2-

aminoethyl)carboxamide

derivatives

Synthesized compounds

based on the N-(2-aminoethyl)

scaffold have shown

pronounced antiarrhythmic

activity with low toxicity in

preclinical studies. This

suggests the core structure

could be a useful backbone for

developing cardiovascular

drugs.

[12]

Amino Acid Ester Prodrugs

The general strategy of

creating amino acid esters is

used to improve the membrane

permeability and oral

bioavailability of parent drugs.

These prodrugs are designed

to be hydrolyzed by esterases

in the body to release the

active drug, a principle that

would apply to 2-aminoethyl

acetate itself.

[13]
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Conclusion
2-Aminoethyl acetate is a well-established building block in synthetic chemistry but remains a

largely uncharacterized molecule in terms of its direct biological activities. There is a notable

absence of quantitative data (e.g., IC₅₀, EC₅₀ values) and detailed experimental studies on its

interaction with biological systems.

The most probable fate of 2-aminoethyl acetate in vivo is rapid hydrolysis into ethanolamine

and acetate. The biological effects would therefore likely be dictated by the activities of these

two well-understood metabolites. Ethanolamine is fundamental for the synthesis of membrane

phospholipids, impacting cell structure and growth, while acetate is a key player in energy

metabolism and epigenetic regulation through distinct signaling pathways. Future research

could explore the stability of 2-aminoethyl acetate in biological media and investigate whether

the intact molecule has any unique pharmacological properties before its inevitable hydrolysis.

For drug development professionals, its scaffold may be of interest for creating novel

compounds, as suggested by studies on related derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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